Cas no 2770895-62-8 (Bicyclo[3.2.0]heptane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,4R,5S)- )

• Product Name: Bicyclo[3.2.0]heptane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,4R,5S)-
• CAS No: 2770895-62-8
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5562264
• Update Time: 2025-10-31

Bicyclo[3.2.0]heptane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,4R,5S)- Chemical and Physical Properties

Names and Identifiers

• (1R,4R,5S)-4-[[(1,1-Dimethylethoxy)carbonyl]amino]bicyclo[3.2.0]heptane-1-carboxylic acid (ACI)
• Bicyclo[3.2.0]heptane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,4R,5S)-

• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(17)14-9-5-7-13(10(15)16)6-4-8(9)13/h8-9H,4-7H2,1-3H3,(H,14,17)(H,15,16)/t8-,9-,13-/m1/s1
• InChI Key： DHFQSJKSIQKVCY-JRKPZEMJSA-N
• SMILES： C([C@@]12CC[C@@H]1[C@@H](CC2)NC(=O)OC(C)(C)C)(=O)O

Additional information on Bicyclo[3.2.0]heptane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,4R,5S)-

Bicyclo[3.2.0]heptane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,4R,5S)-: An Overview of a Promising Compound in Medicinal Chemistry

Bicyclo[3.2.0]heptane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,4R,5S)- (CAS No. 2770895-62-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic compounds and is characterized by its bicyclo[3.2.0]heptane core and the presence of a tert-butoxycarbonyl (Boc) protecting group on the amino functionality. The specific stereochemistry of the compound, denoted by the (1R,4R,5S) configuration, further adds to its complexity and biological relevance.

The bicyclo[3.2.0]heptane scaffold is known for its rigidity and conformational restriction, which can significantly influence the pharmacological properties of molecules derived from this core structure. This rigidity can enhance the binding affinity and selectivity of the compound towards specific biological targets, making it an attractive candidate for drug development. Recent studies have shown that compounds with this scaffold exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The presence of the tert-butoxycarbonyl (Boc) protecting group on the amino functionality is particularly noteworthy. The Boc group is widely used in organic synthesis to protect amino groups during multi-step synthetic processes. It can be easily removed under mild acidic conditions, allowing for the generation of the free amine for further functionalization or conjugation with other biomolecules. This feature makes Bicyclo[3.2.0]heptane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,4R,5S)- a versatile intermediate in the synthesis of more complex bioactive molecules.

In terms of its biological activity, recent research has focused on the potential of this compound as a lead molecule for the development of new therapeutic agents. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary data suggest that these derivatives may have anti-cancer effects by inducing apoptosis in cancer cells and inhibiting tumor growth.

The stereochemistry of (1R,4R,5S) is crucial for the biological activity of this compound. Stereoisomers can have significantly different pharmacological profiles due to their distinct spatial arrangements. In this case, the (1R,4R,5S) configuration has been found to be more active than other stereoisomers in various biological assays. This highlights the importance of stereochemical control in drug design and development.

From a synthetic perspective, the preparation of Bicyclo[3.2.0]heptane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,4R,5S)- involves several challenging steps due to its complex structure. Key synthetic routes include ring-closing metathesis (RCM) reactions to form the bicyclic core and subsequent functional group manipulations to introduce the Boc-protected amino group and achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound with high enantiomeric purity.

In conclusion, Bicyclo[3.2.0]heptane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,4R,5S)- (CAS No. 2770895-62-8) represents a promising lead molecule in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Its unique structural features and stereochemistry make it an attractive candidate for further investigation and optimization in drug discovery programs.